3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione

• Molecular Formula: C23H18F3N3O2
• Molecular Weight: 425.4 g/mol
• IUPAC Name: (5E)-3-[(4-methylphenyl)methyl]-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C23H18F3N3O2/c1-15-7-9-16(10-8-15)14-29-21(30)20(27-22(29)31)13-19-6-3-11-28(19)18-5-2-4-17(12-18)23(24,25)26/h2-13H,14H2,1H3,(H,27,31)/b20-13+
• InChI Key: UKXXVXURDCEXBG-DEDYPNTBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=CN3C4=CC=CC(=C4)C(F)(F)F)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CN3C4=CC=CC(=C4)C(F)(F)F)NC2=O

Description

3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MitoBloCK-7, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione involves the inhibition of the mitochondrial calcium uniporter. This inhibition leads to the modulation of mitochondrial calcium levels, which can have a significant impact on cellular metabolism, cellular signaling, and cellular survival. The compound binds to the mitochondrial calcium uniporter and prevents calcium ions from entering the mitochondria. This leads to the modulation of mitochondrial calcium levels and the downstream effects on cellular metabolism and signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione are significant. This compound has been shown to modulate mitochondrial calcium levels, which can have a significant impact on cellular metabolism and signaling. Additionally, this compound has been shown to have neuroprotective effects, which may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione in lab experiments are significant. This compound has a high yield and excellent purity, which makes it ideal for use in various scientific research applications. Additionally, this compound has been shown to have significant effects on mitochondrial function, which can be studied in various cellular and animal models.
However, there are also limitations to using this compound in lab experiments. One of the primary limitations is the potential for off-target effects. This compound has been shown to have effects on various cellular processes, and it is essential to control for these effects in lab experiments. Additionally, the potential toxicity of this compound must be carefully considered, as it may have adverse effects on cellular and animal models.

Future Directions

There are several future directions related to 3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione. One of the primary future directions is the study of the compound's potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to understand the compound's mechanism of action fully and its effects on various cellular processes. Finally, the development of more potent and selective inhibitors of the mitochondrial calcium uniporter may have significant implications for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione involves the reaction of 1-(3-(trifluoromethyl)phenyl)pyrrol-2-yl)methanamine with 4-methylbenzylisocyanide. The reaction is carried out in the presence of a catalyst, and the product is purified using column chromatography. The yield of the product is typically high, and the purity is also excellent.

Scientific Research Applications

3-(4-methylbenzyl)-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)-2,4-imidazolidinedione has been studied extensively for its potential applications in various fields of scientific research. One of the primary research areas is the study of mitochondrial function. This compound has been shown to inhibit the mitochondrial calcium uniporter, which is a critical component of mitochondrial calcium uptake. This inhibition leads to the modulation of mitochondrial calcium levels, which can have a significant impact on cellular metabolism, cellular signaling, and cellular survival.